Cas no 85801-32-7 (2-(1H-pyrrol-1-yl)ethyl methanesulfonate)

• Product name: 2-(1H-pyrrol-1-yl)ethyl methanesulfonate
• CAS No: 85801-32-7
• MF: C₇H₁₁NO₃S
• MW: 189.232140779495
• MDL: MFCD16653007
• CID: 3164713
• PubChem ID: 13077377

2-(1H-pyrrol-1-yl)ethyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-ethanol 1-methanesulfonate
• 2-(1H-pyrrol-1-yl)ethyl methanesulfonate
• SCHEMBL2079250
• 85801-32-7
• 2-(1H-pyrrol-1-yl)ethylmethanesulfonate
• 2-pyrrol-1-ylethyl methanesulfonate
• CS-0303724
• EN300-237228
• ATUCHYLEHNGRSR-UHFFFAOYSA-N
• AKOS005208246
• 1H-Pyrrole-1-ethanol, methanesulfonate (ester)
• F2147-0153

• MDL： MFCD16653007
• Inchi： InChI=1S/C7H11NO3S/c1-12(9,10)11-7-6-8-4-2-3-5-8/h2-5H,6-7H2,1H3
• InChI Key： ATUCHYLEHNGRSR-UHFFFAOYSA-N
• SMILES： CS(=O)(=O)OCCN1C=CC=C1

Computed Properties

• Exact Mass: 189.04596439Da
• Monoisotopic Mass: 189.04596439Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles